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Compound Name:

(3-

Methoxyphenyl)methanesulfonyl

chloride

Cat. No.: B061921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of (3-Methoxyphenyl)methanesulfonyl
chloride, a key reagent in organic synthesis and drug discovery. It covers its chemical

properties, synthesis, and applications, with a focus on experimental protocols and its role in

modulating biological pathways.

Chemical and Physical Properties
(3-Methoxyphenyl)methanesulfonyl chloride, with the CAS number 163295-76-9, is a

sulfonyl chloride derivative of anisole.[1][2] It is a valuable building block in the synthesis of a

variety of organic compounds, particularly in the development of novel therapeutic agents.

Property Value Reference

CAS Number 163295-76-9 [1][2]

Molecular Formula C8H9ClO3S [1]

Molecular Weight 220.67 g/mol [1]

Purity Typically ≥95% [1]
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Synthesis and Experimental Protocols
The synthesis of (3-Methoxyphenyl)methanesulfonyl chloride and its derivatives is a critical

aspect of its utility. Below is a generalized experimental workflow for its use in sulfonamide

synthesis, a common application in medicinal chemistry.

Experimental Workflow: General Sulfonamide Synthesis
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Reaction Setup
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Caption: General workflow for sulfonamide synthesis.
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Applications in Drug Discovery and Signaling
Pathways
While specific signaling pathway involvement for (3-Methoxyphenyl)methanesulfonyl
chloride itself is not extensively documented in publicly available literature, its derivatives,

particularly sulfonamides, are known to target a wide range of biological molecules. The

methoxy group on the phenyl ring can influence the pharmacokinetic and pharmacodynamic

properties of the final compound.

The general mechanism of action for many sulfonamide-based drugs involves the inhibition of

specific enzymes. This can be visualized as a simplified logical relationship.

Logical Relationship: Enzyme Inhibition by a
Sulfonamide Derivative
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Caption: Simplified enzyme inhibition model.

The versatility of the sulfonyl chloride group allows for its reaction with a wide array of

nucleophiles, including amines, alcohols, and thiols, making it a cornerstone reagent for

generating diverse compound libraries for high-throughput screening in drug discovery

programs. The exploration of derivatives of (3-Methoxyphenyl)methanesulfonyl chloride
continues to be an active area of research for identifying novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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